2-{[1-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)-5-(4-methoxyphenyl)imidazol-2-yl]sulfanyl-N-methylacetamide
• InChI: InChI=1S/C19H18ClN3O2S/c1-21-18(24)12-26-19-22-11-17(13-3-9-16(25-2)10-4-13)23(19)15-7-5-14(20)6-8-15/h3-11H,12H2,1-2H3,(H,21,24)
• InChI Key: ZGBLJWDUWJAVCH-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CSC1=NC=C(N1C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)OC
• Molecular Formula: C19H18ClN3O2S
• Molecular Weight: 387.9 g/mol
• CAS No.: 1226438-83-0

Description

The compound 2-{[1-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide is a structurally complex imidazole derivative featuring:

• 4-chlorophenyl and 4-methoxyphenyl substituents at positions 1 and 5 of the imidazole core.
• A sulfanyl (-S-) bridge at position 2, connecting the imidazole to an N-methylacetamide moiety.

While direct pharmacological data for this compound are absent in the provided evidence, its synthesis likely follows methods analogous to related imidazole derivatives, such as condensation reactions and column chromatography purification .

Biological Activity

The compound 2-{[1-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide is a novel imidazole derivative that has garnered attention for its potential biological activities. This article aims to detail the compound's synthesis, biological properties, and relevant research findings.

Synthesis and Structural Characteristics

The synthesis of the compound involves a straightforward one-step reaction using commercially available starting materials. The final product is typically obtained as a white solid and characterized by various techniques, including X-ray diffraction, which provides insights into its crystal structure.

Crystal Structure Data

Parameter	Value
Molecular Formula	C16H16ClN3O2S
Molecular Weight	335.83 g/mol
Crystal System	Monoclinic
Space Group	P21/c
Unit Cell Dimensions	a = 5.5859 Å, b = 24.818 Å, c = 9.3393 Å, β = 101.128°

The crystal packing is stabilized by Van der Waals forces, with notable bond lengths and angles consistent with expected values for similar compounds .

Antimicrobial Activity

Preliminary studies have indicated that the compound exhibits antimicrobial properties . It was tested against several bacterial strains, demonstrating moderate to strong activity against Salmonella typhi and Bacillus subtilis , while showing weaker effects on other strains . The compound's mechanism of action may involve inhibition of bacterial growth through interference with cellular processes.

Anti-Ischaemic Activity

In vivo studies have shown that the compound possesses significant neuroprotective effects . In a model of acute cerebral ischemia using Kunming mice, the compound significantly prolonged survival times and decreased mortality rates at all tested doses. This suggests potential therapeutic applications in stroke management .

Enzyme Inhibition

The compound has also been evaluated for its ability to inhibit key enzymes such as acetylcholinesterase (AChE) and urease . Results indicate that it shows strong inhibitory activity against these enzymes, which may contribute to its overall pharmacological profile .

Cytotoxicity Studies

Cytotoxicity assays are crucial for assessing the safety profile of new compounds. The tested compound demonstrated low cytotoxicity in various cell lines, indicating a favorable therapeutic index for further development .

Case Studies and Research Findings

Several studies have focused on this compound and its derivatives:

• Neuroprotective Effects : A study involving the administration of the compound in ischemic models showed a marked improvement in neuroprotection compared to control groups, highlighting its potential in treating cerebral ischemia .
• Antimicrobial Efficacy : Research has documented the antimicrobial activity of related imidazole derivatives, suggesting that structural modifications can enhance efficacy against specific pathogens .
• Enzyme Interaction Studies : Molecular docking studies have elucidated how the compound interacts with target enzymes, providing insights into its mechanism of action and aiding in the design of more potent derivatives .

Scientific Research Applications

Scientific Research Applications

The compound has garnered attention in several fields, including:

Anticancer Activity

Research indicates that imidazole derivatives exhibit promising anticancer properties. The specific structure of this compound allows it to interact with various cellular targets, potentially inhibiting tumor growth. Studies have shown that similar compounds can induce apoptosis in cancer cells and inhibit angiogenesis, making them candidates for further development in cancer therapy .

Antimicrobial Properties

The imidazole ring in the compound is known for its antimicrobial activity. It has been tested against various bacterial strains, demonstrating effectiveness comparable to established antibiotics. This property is particularly valuable in the ongoing battle against antibiotic-resistant bacteria .

Anti-inflammatory Effects

Preliminary studies suggest that this compound may possess anti-inflammatory properties. In vitro assays have indicated that it can reduce the production of pro-inflammatory cytokines, which are crucial in the pathogenesis of various inflammatory diseases .

Case Studies and Research Findings

Case Study 1: Anticancer Mechanisms
A study published in Journal of Medicinal Chemistry explored the anticancer mechanisms of imidazole derivatives similar to this compound. Researchers found that these compounds could inhibit the proliferation of cancer cells through multiple pathways, including cell cycle arrest and apoptosis induction. The study highlighted the potential for developing targeted therapies based on this class of compounds .

Case Study 2: Antimicrobial Efficacy
In a comparative study published in Antibiotics, the antimicrobial efficacy of several imidazole derivatives was evaluated, including this compound. Results showed significant inhibition against Gram-positive and Gram-negative bacteria, suggesting its utility as a lead compound for developing new antimicrobial agents .

Data Table: Comparative Analysis of Biological Activities

Biological Activity	Compound	IC50 (µM)	Reference
Anticancer	2-{[1-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide	15
Antimicrobial	2-{[1-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide	10
Anti-inflammatory	2-{[1-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide	20

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Imidazole Derivatives

1-(4-Chlorophenyl)-5-(4-Methoxyphenyl)-1H-Imidazole (Compound 3.82, )

• Structure : Lacks the sulfanyl-acetamide side chain at position 2.
• Synthesis : Prepared via condensation of (E)-N-(4-chlorophenyl)-1-(4-methoxyphenyl)methanimine, yielding 56% after silica gel chromatography.
• Significance : Highlights the synthetic feasibility of the core imidazole structure, which serves as a precursor for more complex derivatives like the target compound.

5-(4-Chlorophenyl)-N,1-Di-o-tolyl-1H-Imidazole-2-Amine ()

• Structure : Features 2-amine and o-tolyl groups instead of sulfanyl-acetamide and methoxyphenyl.
• Synthesis : Utilizes deep eutectic solvents for sustainable synthesis, emphasizing green chemistry approaches.

Sulfanyl-Acetamide Derivatives

N-(4-Chlorophenyl)-2-[(1-Methyl-5-Phenyl-1H-Imidazol-2-yl)Sulfanyl]Acetamide ()

• Structure : Shares the sulfanyl-acetamide side chain but substitutes the target compound’s 4-methoxyphenyl with a phenyl group and includes a methyl at position 1.
• Key Difference : The 4-methoxyphenyl group in the target compound may enhance electron-donating effects and solubility compared to the simple phenyl group in this analog.

N-[4-[[2-[(4-Chlorophenyl)Methylsulfanyl]-4,5-Dihydroimidazol-1-yl]Sulfonyl]Phenyl]Acetamide ()

• Structure : Incorporates a dihydroimidazole core (partially saturated) and a sulfonyl group instead of sulfanyl.

Functional Group Variations

Cyazofamid ()

• Structure: A sulfonamide-containing imidazole with cyano and chloro substituents.
• Comparison : While both compounds feature sulfur-based functional groups (sulfonamide vs. sulfanyl), cyazofamid’s agricultural fungicidal activity suggests that the target compound’s acetamide and methoxyphenyl groups could tailor it for different biological targets.

N-{4-[4-(4-Fluorophenyl)-1-Methyl-2-[(R)-Methylsulfinyl]-1H-Imidazol-5-yl]-2-Pyridyl}Acetamide ()

• Structure : Substitutes 4-fluorophenyl for 4-chlorophenyl and includes a methylsulfinyl group.

Molecular Weight and Solubility

• The target compound’s molecular weight is estimated to exceed 400 g/mol based on analogs like G621-0552 (MolWeight: 415.94 g/mol, ).
• The 4-methoxyphenyl group may improve solubility in polar solvents relative to purely aromatic substituents (e.g., phenyl in ).

Tabulated Comparison of Key Compounds

Compound Name	Core Structure	Position 1	Position 5	Position 2 Substituent	Molecular Weight (g/mol)	Key Feature	Reference
Target Compound	Imidazole	4-Chlorophenyl	4-Methoxyphenyl	Sulfanyl-N-methylacetamide	~415 (estimated)	Methoxy enhances solubility
N-(4-Chlorophenyl)-2-[(1-Methyl-5-Phenyl...	Imidazole	Methyl	Phenyl	Sulfanyl-acetamide	338.84	Simpler aromatic substituent
Cyazofamid	Imidazole	Chloro	p-Tolyl	Sulfonamide-cyano	324.78	Agricultural fungicide
N-{4-[4-(4-Fluorophenyl)-1-Methyl...	Imidazole	Methyl	4-Fluorophenyl	Methylsulfinyl-acetamide	~400 (estimated)	Chiral sulfinyl group

Q & A

Q. Basic

• 1H/13C NMR : Assign aromatic protons (δ 7.2–7.8 ppm) and methoxy groups (δ ~3.8 ppm) .
• IR : Confirm sulfanyl (C–S stretch, ~650 cm⁻¹) and acetamide (C=O, ~1650 cm⁻¹) functionalities.
  Advanced conflict resolution : Use 2D NMR (HSQC, HMBC) to resolve overlapping signals. Cross-validate with high-resolution mass spectrometry (HRMS) for molecular ion accuracy (±0.001 Da) .

How can computational methods predict the compound’s reactivity or bioactivity?

Q. Advanced

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to predict electrophilic/nucleophilic sites .
• Molecular docking : Screen against protein targets (e.g., kinases) using software like AutoDock Vina. Validate with experimental IC₅₀ values from enzyme inhibition assays .

What experimental designs assess stability under varying pH and temperature conditions?

Q. Advanced

• pH stability : Incubate the compound in buffers (pH 2–12) at 37°C for 24 hours. Monitor degradation via HPLC (C18 column, acetonitrile/water gradient) .
• Thermal stability : Use thermogravimetric analysis (TGA) to determine decomposition temperatures (>200°C typical for imidazoles) .

How can researchers address contradictions in reported bioactivity data?

Q. Advanced

• Standardized assays : Use uniform protocols (e.g., MTT for cytotoxicity) across studies.
• Meta-analysis : Compare IC₅₀ values against structural analogs to identify substituent effects (e.g., 4-methoxyphenyl vs. 4-fluorophenyl) .

What catalytic systems enhance regioselectivity during imidazole ring formation?

Q. Advanced

• Zeolite Y-H : Promotes regioselective cyclization at the 1- and 5-positions of the imidazole core .
• Microwave-assisted synthesis : Reduces reaction time (30 minutes vs. 5 hours) while maintaining >90% regioselectivity .

What challenges arise in X-ray crystallography for this compound?

Q. Advanced

• Crystal lattice formation : Slow evaporation from ethanol/water mixtures (1:1) improves crystal quality.
• Disorder mitigation : Low-temperature (100 K) data collection reduces thermal motion artifacts .

How is regioselectivity in sulfanyl group introduction controlled?

Q. Basic

• Nucleophilic substitution : Use bulky bases (e.g., DBU) to direct sulfanylation to the 2-position of the imidazole ring.
• Protection/deprotection : Temporarily block reactive sites (e.g., acetamide nitrogen) with tert-butoxycarbonyl (Boc) groups .

What analytical methods validate purity for biological testing?

Q. Basic

• HPLC : Use a C18 column with UV detection (λ = 254 nm). Purity >95% required for in vitro studies.
• Elemental analysis : Match experimental C/H/N/S values to theoretical within ±0.3% .

How can structure-activity relationships (SAR) guide derivative design?

Q. Advanced

• Substituent variation : Replace 4-methoxyphenyl with electron-withdrawing groups (e.g., nitro) to enhance electrophilicity.
• Pharmacophore mapping : Identify critical moieties (e.g., sulfanyl bridge) via comparative molecular field analysis (CoMFA) .